![molecular formula C21H22N4O3 B5660368 2-{3-(cyclopropylmethyl)-5-[2-(6-methyl-2-oxopyridin-1(2H)-yl)ethyl]-1H-1,2,4-triazol-1-yl}benzoic acid](/img/structure/B5660368.png)
2-{3-(cyclopropylmethyl)-5-[2-(6-methyl-2-oxopyridin-1(2H)-yl)ethyl]-1H-1,2,4-triazol-1-yl}benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Synthetic approaches to similar complex molecules often involve multi-step reactions, including the use of hydrothermal synthesis for coordination polymers with novel architectures (Pei-Yao Du et al., 2016) and cyclizations of certain pyrrolidinones and isoindolinones to produce novel heterocyclic compounds (A. Katritzky et al., 2001). These methods showcase the diverse synthetic strategies employed to create complex molecular architectures (Pei-Yao Du et al., 2016) (A. Katritzky et al., 2001).
Molecular Structure Analysis
The molecular structure of complex molecules can be elucidated using single crystal X-ray diffraction, as demonstrated by studies on compounds with intricate hydrogen bonding and molecular geometries (A. P. Marjani, 2013). Such analyses are crucial for understanding the spatial arrangement of atoms within a molecule and their implications for reactivity and interaction (A. P. Marjani, 2013).
Chemical Reactions and Properties
Research on related compounds includes investigations into their reactivity, such as cyclopropanation reactions catalyzed by ruthenium complexes (H. Nishiyama et al., 1995), which highlight the chemical reactivity of certain molecular frameworks. These studies provide insights into the types of chemical transformations that complex molecules can undergo (H. Nishiyama et al., 1995).
Physical Properties Analysis
The physical properties of compounds, such as their crystallization behavior and phase transitions, can significantly influence their application and functionality. For instance, the self-assembly of certain monoesters into tubular supramolecular architectures displaying columnar hexagonal mesophases demonstrates the complex interplay between molecular structure and physical properties (V. Percec et al., 1993) (V. Percec et al., 1993).
Chemical Properties Analysis
The chemical properties of molecules, such as their interaction with DNA or their electrostatic potential maps, are crucial for understanding their behavior in biological systems or their reactivity. For example, studies on Ru(II) complexes have explored their DNA binding modes, providing insights into their potential biological interactions (Nataraj Chitrapriya et al., 2011) (Nataraj Chitrapriya et al., 2011).
properties
IUPAC Name |
2-[3-(cyclopropylmethyl)-5-[2-(2-methyl-6-oxopyridin-1-yl)ethyl]-1,2,4-triazol-1-yl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O3/c1-14-5-4-8-20(26)24(14)12-11-19-22-18(13-15-9-10-15)23-25(19)17-7-3-2-6-16(17)21(27)28/h2-8,15H,9-13H2,1H3,(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASZRNDVDMYKHLF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC(=O)N1CCC2=NC(=NN2C3=CC=CC=C3C(=O)O)CC4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.